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Compound of Interest

Compound Name: NDI-091143

Cat. No.: B609514

Researchers and laboratory professionals handling NDI-091143 must adhere to rigorous safety
and disposal protocols to ensure a safe laboratory environment and compliance with
regulations. This document provides a comprehensive overview of the recommended
procedures for the proper disposal of NDI-091143, emphasizing the importance of consulting
the official Safety Data Sheet (SDS) provided by the manufacturer for specific details.

Immediate Safety and Handling Precautions

NDI-091143 is a potent bioactive compound intended for research use only and should be
handled with care.[1] Before any handling or disposal procedures, it is imperative to review the
complete Safety Data Sheet, which is typically provided by the supplier upon purchase.[1]
General safety precautions include avoiding ingestion, inhalation, and contact with eyes and
skin.[1] Always wash hands thoroughly after handling.[1]

Key Handling Data:
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Parameter Information Source

Soluble in DMSO (approx. 1
Solubility mg/ml), slightly soluble in [1]

dimethyl formamide.

Storage Store as a solid at -20°C. [1]
. Stable for at least 4 years at
Stability [1]
-20°C.

Step-by-Step Disposal Protocol

The proper disposal of NDI-091143, like any other laboratory chemical, is contingent on its
physical and chemical properties and the applicable federal, state, and local regulations. The
following is a general procedural guide.

1. Consult the Safety Data Sheet (SDS): The SDS for NDI-091143 is the primary source of
information regarding its specific hazards, handling, and disposal requirements. This document
will provide detailed instructions tailored to the compound.

2. Characterize the Waste: Determine if the NDI-091143 waste is considered hazardous. This
characterization should be based on the information in the SDS and regulatory definitions. As a
potent bioactive molecule, it is prudent to treat all NDI-091143 waste as hazardous unless
explicitly stated otherwise in the SDS.

3. Segregate the Waste:

o Solid Waste: Unused or expired solid NDI-091143 should be collected in a designated,
clearly labeled, and sealed container for hazardous chemical waste.

e Liquid Waste: Solutions of NDI-091143, such as those dissolved in DMSO, should be
collected in a separate, compatible, and clearly labeled hazardous waste container. Do not
mix with other incompatible waste streams.

o Contaminated Materials: Personal protective equipment (PPE), such as gloves and lab
coats, as well as lab supplies (e.g., pipette tips, vials) that have come into contact with NDI-
091143, should be disposed of as hazardous solid waste.
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4. Select Appropriate Waste Containers: Use containers that are chemically resistant to the
waste being stored. For instance, solutions in DMSO should be stored in containers compatible
with organic solvents. Ensure containers are in good condition and have secure lids.

5. Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name (NDI-091143), the solvent(s) used, and the approximate concentration
and quantity.

6. Storage of Waste: Store waste containers in a designated, well-ventilated, and secure area,
away from incompatible materials. Follow institutional guidelines for the storage of hazardous
waste.

7. Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the pickup and disposal of the hazardous waste. EHS professionals
are trained in the proper handling and disposal of chemical waste in accordance with all
regulations.

Experimental Workflow for Safe Handling and
Disposal

The following diagram illustrates the general workflow for researchers using NDI-091143, from
receipt to disposal.
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Workflow for Safe Handling and Disposal of NDI-091143.

Disclaimer: This information is intended as a general guide. Always consult the specific Safety
Data Sheet provided by the supplier of NDI-091143 and your institution's Environmental Health
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and Safety (EHS) department for definitive disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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